4-Hydroxyphenol formate

• Molecular Formula: C7H6O3
• Molecular Weight: 138.12 g/mol
• IUPAC Name: (4-hydroxyphenyl) formate
• InChI: InChI=1S/C7H6O3/c8-5-10-7-3-1-6(9)2-4-7/h1-5,9H
• InChI Key: PDMDZWWBLYTFKV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1O)OC=O

Description

4-Hydroxyphenol formate is a useful research compound. Its molecular formula is C7H6O3 and its molecular weight is 138.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To prepare 4-hydroxy benzoic acid, 4-hydroxybenzaldehyde (100 mg) was dissolved in DMF (10 mL), and OXONE (0.503 g) was added and stirred at room temperature for 18 hours with the reaction having a final volume (11 mL). The reaction was monitored by TLC or GC analysis. EtOAc was added to extract the products and 1N HCl was used to dissolve the salts. The organic extract was washed with 1N HCl (30 mL×3) and brine (30 mL), dried over Na2SO4, and the solvent was removed under reduced pressure to obtain 4-hydroxy benzoic acid in 19% yield and 4-hydroxyphenol formate in 62% yield after purification by silica gel column chromatography. 4-Hydroxyphenyl Formate: 1H NMR (CDCl3, 300 MHz): δ8.27 (s, 1H), 6.98(d, 2H, J=9.0), 6.78 (d, 2H,J=8.9), 5.35 (bs, 1H).